3-{[(3-bromophenyl)methyl]sulfanyl}-4,5-dimethyl-4H-[1,2,4]TRIAZOLE

• IUPAC Name: 3-[(3-bromophenyl)methylsulfanyl]-4,5-dimethyl-1,2,4-triazole
• InChI: InChI=1S/C11H12BrN3S/c1-8-13-14-11(15(8)2)16-7-9-4-3-5-10(12)6-9/h3-6H,7H2,1-2H3
• InChI Key: LXWASHRWXLKHDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)SCC2=CC(=CC=C2)Br
• Molecular Formula: C11H12BrN3S
• Molecular Weight: 298.20 g/mol

Description

3-{[(3-bromophenyl)methyl]sulfanyl}-4,5-dimethyl-4H-[1,2,4]triazole is a chemical compound that has gained attention in scientific research due to its potential as a pharmaceutical agent. It belongs to the class of triazole compounds, which are known for their diverse biological activities.

Scientific Research Applications

Research has shown that 3-{[(3-bromophenyl)methyl]sulfanyl}-4,5-dimethyl-4H-[1,2,4]triazole has potential as an anti-cancer agent. Studies have reported that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to have anti-inflammatory and antioxidant properties.

Mechanism of Action

The mechanism of action of 3-{[(3-bromophenyl)methyl]sulfanyl}-4,5-dimethyl-4H-[1,2,4]triazole is not fully understood. However, research has suggested that it may act by suppressing the activity of certain enzymes and proteins involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have reported that 3-{[(3-bromophenyl)methyl]sulfanyl}-4,5-dimethyl-4H-[1,2,4]triazole has a low toxicity profile and does not cause significant harm to normal cells. It has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{[(3-bromophenyl)methyl]sulfanyl}-4,5-dimethyl-4H-[1,2,4]triazole in lab experiments include its low toxicity profile, diverse biological activities, and potential as a pharmaceutical agent. However, the limitations include its low yield in synthesis, limited availability, and lack of knowledge regarding its mechanism of action.

Future Directions

For research include investigating its therapeutic potential, exploring its mechanism of action, and improving the synthesis method.

Synthesis Methods

The synthesis of 3-{[(3-bromophenyl)methyl]sulfanyl}-4,5-dimethyl-4H-[1,2,4]triazole involves the reaction of 3-bromobenzyl chloride with sodium sulfide followed by cyclization with dimethyl acetylenedicarboxylate. The yield of this synthesis method is reported to be around 60-70%.